Cas no 1805303-52-9 (2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H3F5N2/c9-7(10)4-1-2-15-5(3-14)6(4)8(11,12)13/h1-2,7H
- InChI Key: XSUBEGFACIQGIY-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=NC=CC=1C(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- XLogP3: 2.4
- Topological Polar Surface Area: 36.7
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029077210-250mg |
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine |
1805303-52-9 | 97% | 250mg |
$499.20 | 2022-04-01 | |
| Alichem | A029077210-500mg |
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine |
1805303-52-9 | 97% | 500mg |
$815.00 | 2022-04-01 | |
| Alichem | A029077210-1g |
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine |
1805303-52-9 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
Introduction to 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805303-52-9)
2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1805303-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its versatile applications in medicinal chemistry. The presence of multiple fluorinated substituents and a cyano group in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.
The structural features of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine include two fluorine atoms at the 4-position and another at the 3-position, along with a cyano group at the 2-position. These substituents contribute to its high reactivity and stability, which are crucial factors in drug design and development. The difluoromethyl and trifluoromethyl groups, in particular, are known for their ability to enhance metabolic stability and binding affinity to biological targets, making them highly sought after in modern pharmaceuticals.
In recent years, the demand for fluorinated pyridines has surged due to their role in developing novel therapeutic agents. Research has demonstrated that these compounds exhibit promising activities against various diseases, including cancer, infectious diseases, and inflammatory conditions. The introduction of fluorine atoms into the pyridine ring can modulate electronic properties, influence pharmacokinetic profiles, and improve overall drug efficacy. This has led to extensive exploration of fluorinated pyridines as key building blocks in medicinal chemistry.
The synthesis of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a pyridine precursor, followed by the introduction of fluorinated groups and the cyano moiety. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
One of the most compelling aspects of 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is its utility as a scaffold for drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in cancer pathways, such as kinases and proteases. The electron-withdrawing nature of the fluorinated groups enhances interactions with biological targets, leading to increased potency and selectivity. Furthermore, computational modeling studies have shown that these compounds can be optimized for better pharmacokinetic properties, including improved solubility and reduced toxicity.
The agrochemical industry has also recognized the potential of this compound. Fluorinated pyridines are integral components in designing advanced pesticides and herbicides due to their ability to resist degradation and exhibit long-lasting activity. This makes them effective in protecting crops from pests while minimizing environmental impact. As sustainable agriculture becomes increasingly important, compounds like 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine play a pivotal role in developing next-generation agrochemical solutions.
In conclusion, 2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805303-52-9) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate in drug synthesis, offering opportunities for developing novel therapeutics with enhanced efficacy and safety profiles. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to remain at the forefront of chemical innovation.
1805303-52-9 (2-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)